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Compound of Interest

Compound Name: (S)-2-Aminononanoic acid

Cat. No.: B554682

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like (S)-2-Aminononanoic acid are paramount for both personal
safety and environmental protection. This guide provides immediate, essential safety protocols,
operational procedures, and disposal plans to ensure the secure management of this
compound in a laboratory setting.

(S)-2-Aminononanoic acid (CAS No. 133444-84-5) is a chemical that requires careful
handling due to its potential hazards. Adherence to the following guidelines will minimize risks
and promote a safe research environment.

Hazard Identification and Personal Protective
Equipment

(S)-2-Aminononanoic acid is classified with the following hazards:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

The signal word for this chemical is "Warning".
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling (S)-2-Aminononanoic acid.

PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and potential splashes that can

cause serious eye irritation.[1]

[2]

Skin Protection

Nitrile or neoprene gloves. A
lab coat or chemical-resistant

apron. Closed-toe shoes.

Prevents skin contact which
can cause irritation.[1][2][3]
Full-body coverage minimizes

exposure from spills.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator for

dusts is recommended.

Avoids inhalation of dust which
may cause respiratory
irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling (S)-2-Aminononanoic acid from receipt to

disposal.
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Figure 1. Workflow for handling (S)-2-Aminononanoic acid.
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Emergency Procedures

In the event of accidental exposure, immediate action is critical.

Exposure Route

First Aid Measures

Inhalation

Move the affected person to fresh air. If
breathing is difficult, seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Wash the
affected area thoroughly with soap and water for
at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan

Proper disposal of (S)-2-Aminononanoic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Hazardous Chemical Waste
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed, and
) ) ) ) chemically compatible container. The label
Solid (S)-2-Aminononanoic acid _
should read "Hazardous Waste" and include the

full chemical name.

_ _ _ Place in a designated hazardous waste
Contaminated Materials (e.g., gloves, wipes) )
container.

Triple-rinse with a suitable solvent. The rinsate
must be collected and disposed of as hazardous

Empty Containers waste. After rinsing, deface the label and
dispose of the container according to

institutional guidelines.

Storage of Waste:

o Store waste containers in a designated, well-ventilated satellite accumulation area.
o Keep containers securely sealed when not in use.

e Do not mix with incompatible waste streams.

Once the waste container is full, follow your institution's procedures for chemical waste pickup
and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
(S)-2-Aminononanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554682#personal-protective-equipment-for-handling-
s-2-aminononanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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